Cas no 504433-23-2 (GW 441756)

GW 441756 is a highly potent and specific inhibitor of nerve growth factor (NGF) receptor tyrosine kinase A (TrkA) (ic50=2 nm), which can eliminate BmK NSPK induced neurite outgrowth
GW 441756 structure
GW 441756 structure
Product Name:GW 441756
CAS No:504433-23-2
Molecular Formula:C17H13N3O
Molecular Weight:275.3046
MDL:MFCD17010281
CID:68343
PubChem ID:9943465

GW 441756 Properties

Names and Identifiers

    • 1,3-Dihydro-3-[(1-methyl-1H-indol-3-yl)methylene]-2H-pyrrolo[3,2-b]pyridin-2-one
    • GW441756
    • 2H-Pyrrolo[3,2-b]pyridin-2-one, 1,3-dihydro-3-[(1-methyl-1H-indol-3-yl)methylene]-
    • GW 441756,1,3-Dihydro-3-[(1-methyl-1H-indol-3-yl)methylene]-2H-pyrrolo[3,2-b]pyridin-2-one
    • GW 441756,2H-Pyrrolo[3,2-b]pyridin-2-one, 1,3-dihydro-3-[(1-methyl-1H-indol-3-yl)methylene]-
    • GW-441756
    • (3E)-3-[(1-METHYLINDOL-3-YL)METHYLIDENE]-1H-PYRROLO[3,2-B]PYRIDIN-2-ONE
    • HMS3677O13
    • HMS3413O13
    • ABP000270
    • SB19388
    • TZ000920
    • (E)-3-((1-METHYL-1H-INDOL-3-YL)METHYLENE)-1H-PYRROLO[3,2-B]PYRIDIN-2(3H)-ONE
    • 3-[(E)-(1-Methyl-1H-indole-3-yl)methylene]-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine-2-one
    • GW 441756
    • Gw
    • (Z)-3-((1-methyl-1H-indol-3-yl)methylene)-1H-pyrrolo[3,2-b]pyridin-2(3H)-one
    • -3-((1-methyl-1H-indol-3-yl)methylene)-1H-pyrrolo[3,2-b]pyridin-2(3H)-one
    • 3-[(1-methylindol-3-yl)methylidene]-1H-pyrrolo[3,2-b]pyridin-2-one
    • HYDROCHLORIDE
    • 3-((1-Methyl-1H-indol-3-yl)methylene)-1,3-dihydro-2H-pyrrolo[3,2-b]pyridin-2-one
    • 3-((1-Methyl-1H-indol-3-yl)methylene)-1H-pyrrolo[3,2-b]pyridin-2(3H)-one
    • AS-16205
    • HMS3305D02
    • AKOS022488649
    • NSC-756236
    • HY-18314
    • (3Z)-3-[(1-methylindol-3-yl)methylidene]-1H-pyrrolo[3,2-b]pyridin-2-one
    • BCP9000748
    • BDBM50142026
    • 3-[1-(1-Methyl-1H-indol-3-yl)-meth-(Z)-ylidene]-1,3-dihydro-pyrrolo[3,2-b]pyridin-2-one
    • SCHEMBL5787769
    • CS-1409
    • AB01092198-01
    • J-502592
    • CHEBI:92072
    • DTXSID001127130
    • NCGC00161398-07
    • NSC756236
    • AC-32805
    • BRD-K04146668-001-01-3
    • 3-(1-Methyl-1H-indol-3-ylmethylene)-1,3-dihydro-pyrrolo[3,2-b]pyridin-2-one
    • s2891
    • GW441756 hydrochloride
    • (3Z)-1,3-Dihydro-3-[(1-methyl-1H-indol-3-yl)methylene]-2H-pyrrolo[3,2-b]pyridin-2-one
    • CCG-267200
    • CHEMBL176544
    • EX-A1842
    • 504433-23-2
    • (Z)-3-((1-methyl-1H-indol-3-yl)methylene)-1,3-dihydro-2H-pyrrolo[3,2-b]pyridin-2-one
    • 504433-24-3
    • HMS3884D22
    • HMS3303P17
    • BRD-K41312087-001-01-9
    • BRD-K41312087-001-02-7
    • SDCCGGSK-0000276.P001
    • MDL： MFCD17010281
    • InChIKey： NXNQLECPAXXYTR-UKTHLTGXSA-N
    • Inchi： 1S/C17H13N3O/c1-20-10-11(12-5-2-3-7-15(12)20)9-13-16-14(19-17(13)21)6-4-8-18-16/h2-10H,1H3,(H,19,21)/b13-9+
    • SMILES： O=C1/C(/C2=C(C([H])=C([H])C([H])=N2)N1[H])=C(\[H])/C1=C([H])N(C([H])([H])[H])C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

  • Exact Mass: 275.10600
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 275.105862047g/mol
  • Heavy Atom Count: 21
  • Complexity: 461
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.9
  • Topological Polar Surface Area: 46.9

Experimental Properties

  • LogP: 3.20400
  • PSA: 46.92000
  • Boiling Point: 567.985°C at 760 mmHg
  • Melting Point: No data available
  • Flash Point: 297.3±30.1 °C
  • Solubility: 溶于DMSO（高达5mg/ml）。
  • Color/Form: No data available
  • pka: 11.04±0.20(Predicted)
  • Density: 1.31±0.1 g/cm3(Predicted)

GW 441756 Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P006ZP2-1mg
GW-441756
 504433-23-2 98%
1mg
 $7.00 2025-02-21
A2B Chem LLC
AD25398-1mg
GW441756
 504433-23-2 98%
1mg
 $6.00 2024-04-19
abcr
AB464587-1 mg
1,3-Dihydro-3-[(1-Methyl-1H-indol-3-yl)Methylene]-2H-pyrrolo[3,2-b]pyridin-2-one
 504433-23-2
1mg
 €173.60 2023-07-18
Ambeed
A110513-1mg
3-((1-Methyl-1H-indol-3-yl)methylene)-1,3-dihydro-2H-pyrrolo[3,2-b]pyridin-2-one
 504433-23-2 98%
1mg
 $9.0 2025-02-20
Axon Medchem
1251-5 mg
GW 441756
 504433-23-2 99%
5mg
 €75.00 2023-07-10
Chemenu
CM149024-50mg
1,3-Dihydro-3-[(1-methyl-1H-indol-3-yl)methylene]-2H-pyrrolo[3,2-b]pyridin-2-one
 504433-23-2 95%+
50mg
 $226
ChemScence
CS-1409-10mg
GW 441756
 504433-23-2 98.65%
10mg
 $108.0 2022-04-27
DC Chemicals
DC7145-100 mg
GW441756
 504433-23-2 >98%
100mg
 $400.0 2022-02-28
eNovation Chemicals LLC
K13520-10mg
(Z)-3-((1-methyl-1H-indol-3-yl)methylene)-1H-pyrrolo[3,2-b]pyridin-2(3H)-one
 504433-23-2 95%
10mg
 $200 2022-09-07
Matrix Scientific
120684-500mg
1,3-Dihydro-3-[(1-methyl-1H-indol-3-yl)methylene]-2H-pyrrolo[3,2-b]pyridin-2-one, 97%
 504433-23-2 97%
500mg
 $864.00 2023-09-09

GW 441756 Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:504433-23-2)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:504433-23-2)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com

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